Cas no 62176-85-6 (1-Propyl-1H-1,2,4-triazole-3,5-diamine)

1-Propyl-1H-1,2,4-triazole-3,5-diamine structure
62176-85-6 structure
Product Name:1-Propyl-1H-1,2,4-triazole-3,5-diamine
CAS No:62176-85-6
MF:C5H11N5
MW:141.174339532852
MDL:MFCD18807092
CID:852843
Update Time:2023-08-02

1-Propyl-1H-1,2,4-triazole-3,5-diamine Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-3,5-diamine,1-propyl-(9CI)
    • 1-propyl-1H-1,2,4-triazole-3,5-diamine
    • 1-propyl-1H-[1,2,4]triazole-3,5-diamine
    • 1-Propyl-1H-1,2,4-triazole-3,5-diamine
    • MDL: MFCD18807092
    • Inchi: 1S/C5H11N5/c1-2-3-10-5(7)8-4(6)9-10/h2-3H2,1H3,(H4,6,7,8,9)
    • InChI Key: RKQWDRFCZMKEAZ-UHFFFAOYSA-N
    • SMILES: N1(C(N)=NC(N)=N1)CCC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Topological Polar Surface Area: 82.8

1-Propyl-1H-1,2,4-triazole-3,5-diamine Pricemore >>

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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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